
Safety data sheet (SDS) and handling
precautions for 4-Bromostyrene oxide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(4-Bromophenyl)oxirane

Cat. No.: B1330174 Get Quote

An In-depth Technical Guide to the Safe
Handling of 4-Bromostyrene Oxide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and detailed handling precautions for

4-bromostyrene oxide (CAS No: 32017-76-8). The information is compiled and presented to

ensure the safe use of this compound in a laboratory setting, particularly for research and

development purposes.

Section 1: Chemical and Physical Properties
4-Bromostyrene oxide is an epoxide derivative of styrene. Its physical and chemical properties

are crucial for understanding its behavior and for safe handling.
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Property Value Source(s)

Molecular Formula C₈H₇BrO [1][2][3][4][5]

Molecular Weight 199.04 g/mol [1][2][3][4][5]

Appearance Solid [1]

Boiling Point 250.7 °C at 760 mmHg [2]

Density 1.596 g/cm³ [2]

Vapor Pressure 0.0339 mmHg at 25°C [2]

Refractive Index 1.605 [2]

Section 2: Hazard Identification and Classification
4-Bromostyrene oxide is classified as a hazardous substance. The following table summarizes

its GHS hazard classifications.
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Hazard Class
Hazard
Category

GHS Code Description Source(s)

Flammable

liquids
Category 3 H226

Flammable liquid

and vapor
[3][4]

Acute toxicity,

oral
Category 4 H302

Harmful if

swallowed
[3][4][6][7]

Skin

corrosion/irritatio

n

Category 2 H315
Causes skin

irritation
[6]

Serious eye

damage/eye

irritation

Category 2 H319
Causes serious

eye irritation
[6]

Germ cell

mutagenicity
Category 2 H341

Suspected of

causing genetic

defects

[3][4]

Specific target

organ toxicity,

single exposure

Category 3 H335

May cause

respiratory

irritation

[6]

Hazardous to the

aquatic

environment,

long-term hazard

Not specified H411

Toxic to aquatic

life with long

lasting effects

[3]

Signal Word: Warning[3][4]

Hazard Pictograms:

Flame

Exclamation Mark

Health Hazard

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/R_-4-Bromostyrene-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Bromophenyl_oxirane
https://pubchem.ncbi.nlm.nih.gov/compound/R_-4-Bromostyrene-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Bromophenyl_oxirane
https://store.apolloscientific.co.uk/storage/msds/OR7587_msds.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10492054&productDescription%3D5GR+4-Bromostyrene+oxide%2C+96%25&countryCode=GB&language=en
https://store.apolloscientific.co.uk/storage/msds/OR7587_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR7587_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/R_-4-Bromostyrene-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Bromophenyl_oxirane
https://store.apolloscientific.co.uk/storage/msds/OR7587_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/R_-4-Bromostyrene-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/R_-4-Bromostyrene-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Bromophenyl_oxirane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environment

Section 3: Safe Handling and Experimental
Workflow
Proper handling of 4-bromostyrene oxide is essential to minimize exposure and ensure a safe

working environment. The following workflow outlines the key steps for handling this chemical

from receipt to disposal.

Receiving and Storage
Handling and Use

Spill and Waste Management

Receive Shipment Inspect Container for Damage Store in a Cool, Dry, Well-Ventilated Area

Don Appropriate PPE:
- Safety Goggles

- Lab Coat
- Gloves

Work in a Fume Hood Weigh Required Amount Perform Experiment Minor Spill Cleanup:
Absorb with Inert Material

Dispose of Waste in
Labeled, Sealed Container Decontaminate Work Area

Click to download full resolution via product page

Safe Handling Workflow for 4-Bromostyrene Oxide

Section 4: Detailed Precautionary Measures and
Protocols
The following tables provide detailed precautionary statements and first aid measures as

compiled from multiple safety data sheets.

Precautionary Statements:
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Code Description Source(s)

P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.

[3][4][8]

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[6][8]

P264

Wash face, hands and any

exposed skin thoroughly after

handling.

[6][7][8]

P270
Do not eat, drink or smoke

when using this product.
[3][4][6]

P271
Use only outdoors or in a well-

ventilated area.
[6][8]

P273
Avoid release to the

environment.
[3]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

[6][7][8]

P301+P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

[6]

P302+P352
IF ON SKIN: Wash with plenty

of water.
[6]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

[6]

P305+P351+P338 IF IN EYES: Rinse cautiously

with water for several minutes.

[6]
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Remove contact lenses, if

present and easy to do.

Continue rinsing.

P330 Rinse mouth. [3][4][6][7]

P332+P313
If skin irritation occurs: Get

medical advice/attention.
[6]

P337+P313
If eye irritation persists: Get

medical advice/attention.
[6]

P362+P364
Take off contaminated clothing

and wash it before reuse.
[6]

P403+P235
Store in a well-ventilated

place. Keep cool.
[3][4][8]

P405 Store locked up. [3][4]

P501

Dispose of contents/container

to an approved waste disposal

plant.

[3][4][8]

First Aid Measures:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/R_-4-Bromostyrene-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Bromophenyl_oxirane
https://store.apolloscientific.co.uk/storage/msds/OR7587_msds.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10492054&productDescription%3D5GR+4-Bromostyrene+oxide%2C+96%25&countryCode=GB&language=en
https://store.apolloscientific.co.uk/storage/msds/OR7587_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR7587_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR7587_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/R_-4-Bromostyrene-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Bromophenyl_oxirane
https://www.fishersci.com/store/msds?partNumber=AC154280250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/R_-4-Bromostyrene-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Bromophenyl_oxirane
https://pubchem.ncbi.nlm.nih.gov/compound/R_-4-Bromostyrene-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Bromophenyl_oxirane
https://www.fishersci.com/store/msds?partNumber=AC154280250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Protocol Source(s)

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[7][8][9]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. If skin irritation

persists, call a physician.

Remove contaminated clothing

and shoes.

[7][8][9]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. Get medical

attention if symptoms occur.

[7][8][9][10]

Ingestion

Clean mouth with water and

drink afterwards plenty of

water. Do NOT induce

vomiting. Call a physician or

poison control center

immediately.

[7][9]

Section 5: Storage and Disposal
Storage: Store in a tightly closed container in a dry and well-ventilated place.[8] Keep away

from heat, sparks, and flame.[8][11] It is recommended to keep the container refrigerated and

protected from direct sunlight.[8]

Disposal: Dispose of contents and container in accordance with existing federal, state, and

local environmental control laws.[8][9] Do not discharge into sewer or waterways.[6]

Section 6: Accidental Release Measures
Minor Spills: For small spills, absorb with an inert material such as sand, earth, or vermiculite.

[6] Collect the material in a suitable, labeled container for waste disposal.[6]
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Major Spills: In the event of a larger spill, clear the area of personnel and move upwind.[6] Alert

the fire brigade and inform them of the location and nature of the hazard.[6] Wear breathing

apparatus and protective gloves.[6] Contain the spill with sand, earth, or vermiculite and

prevent it from entering drains or watercourses.[6]

Section 7: Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.[8]

[11]

Hazardous Combustion Products: Thermal decomposition can generate carbon oxides and

hydrogen bromide.[11]

Fire-Fighting Precautions: Firefighters should wear self-contained breathing apparatus and full

protective gear.[10] Cool fire-exposed containers with water spray from a protected location.[6]

This guide is intended to provide comprehensive safety information. Always refer to the specific

Safety Data Sheet provided by the supplier before handling this chemical. Employee education

and training in the safe use and handling of this product are highly recommended.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (R)-4-Bromostyrene oxide | CymitQuimica [cymitquimica.com]

2. (^+)-4-Bromostyrene oxide| CAS:#32017-76-8 -Letopharm Limited [letopharm.com]

3. (R)-4-Bromostyrene oxide | C8H7BrO | CID 11217859 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 2-(4-Bromophenyl)oxirane | C8H7BrO | CID 119460 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. (R)-4-BROMOSTYRENE OXIDE | 62566-68-1 [m.chemicalbook.com]

6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR7587_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR7587_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR7587_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR7587_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC154280250&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1900%2F1900-9-X2.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1900%2F1900-9-X2.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-234221.pdf
https://store.apolloscientific.co.uk/storage/msds/OR7587_msds.pdf
https://solutions.covestro.com/api/uwsi/download?productNumber=04350200&country=US&language=EN&realSubstanceNumber=112000013546
https://www.benchchem.com/product/b1330174?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/IN-DA00EAO9/62566-68-1/r-4-bromostyrene-oxide/
http://www.letopharm.com/cas/32017-76-8
https://pubchem.ncbi.nlm.nih.gov/compound/R_-4-Bromostyrene-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/R_-4-Bromostyrene-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Bromophenyl_oxirane
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Bromophenyl_oxirane
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB8242116.htm
https://store.apolloscientific.co.uk/storage/msds/OR7587_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. fishersci.co.uk [fishersci.co.uk]

8. fishersci.com [fishersci.com]

9. solutions.covestro.com [solutions.covestro.com]

10. datasheets.scbt.com [datasheets.scbt.com]

11. synquestlabs.com [synquestlabs.com]

To cite this document: BenchChem. [Safety data sheet (SDS) and handling precautions for
4-Bromostyrene oxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330174#safety-data-sheet-sds-and-handling-
precautions-for-4-bromostyrene-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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